Cas no 1523635-33-7 (4-Bromo-1,2,5-thiadiazole-3-carboxylic acid)

• Product Name: 4-Bromo-1,2,5-thiadiazole-3-carboxylic acid
• CAS No: 1523635-33-7
• MF: C₃HBrN₂O₂S
• MW: 209.021238088608
• CID: 6627022
• PubChem ID: 83679674
• Update Time: 2026-03-12

4-Bromo-1,2,5-thiadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Thiadiazole-3-carboxylic acid, 4-bromo-
• 4-Bromo-1,2,5-thiadiazole-3-carboxylic acid
• 4-Bromo-1,2,5-thiadiazole-3-carboxylicacid
• SCHEMBL21410622
• 1523635-33-7
• G74311
• DB-166991

• Inchi： 1S/C3HBrN2O2S/c4-2-1(3(7)8)5-9-6-2/h(H,7,8)
• InChI Key： QWJDUAZDUVOJSJ-UHFFFAOYSA-N
• SMILES： C(C1=NSN=C1Br)(=O)O

Computed Properties

• Exact Mass: 207.89421g/mol
• Monoisotopic Mass: 207.89421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 91.3Ų

Experimental Properties

• Density: 2?+-.0.06 g/cm3(Predicted)
• Boiling Point: 343.9±27.0 °C(Predicted)
• pka: 1.44±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides